2-[(4-ethoxyphenyl)imino]-3-ethyl-5-[(1-{3-nitrophenyl}-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one

• Molecular Formula: C24H22N4O4S
• Molecular Weight: 462.5 g/mol
• IUPAC Name: (5Z)-2-(4-ethoxyphenyl)imino-3-ethyl-5-[[1-(3-nitrophenyl)pyrrol-2-yl]methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C24H22N4O4S/c1-3-26-23(29)22(33-24(26)25-17-10-12-21(13-11-17)32-4-2)16-19-9-6-14-27(19)18-7-5-8-20(15-18)28(30)31/h5-16H,3-4H2,1-2H3/b22-16-,25-24?
• InChI Key: LEQZPTOJYGLAIV-HNYZTYFESA-N
• Isomeric SMILES: CCN1C(=O)/C(=C/C2=CC=CN2C3=CC(=CC=C3)[N+](=O)[O-])/SC1=NC4=CC=C(C=C4)OCC
• SMILES: CCN1C(=O)C(=CC2=CC=CN2C3=CC(=CC=C3)[N+](=O)[O-])SC1=NC4=CC=C(C=C4)OCC

Description

2-[(4-ethoxyphenyl)imino]-3-ethyl-5-[(1-{3-nitrophenyl}-1H-pyrrol-2-yl)methylene]-1,3-thiazolidin-4-one, commonly called 'ETPTZ,' is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ETPTZ is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. ETPTZ has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and pain. ETPTZ has also been shown to inhibit the activity of protein kinase C (PKC), a signaling molecule involved in various cellular processes, including cell growth and differentiation.
Biochemical and Physiological Effects:
ETPTZ has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, antidiabetic, and anticancer effects. ETPTZ has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and to increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). ETPTZ has also been shown to reduce the levels of glucose and insulin in the blood, indicating its potential as an antidiabetic agent. In cancer, ETPTZ has been shown to induce apoptosis (programmed cell death) in cancer cells, indicating its potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

ETPTZ has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. However, ETPTZ also has some limitations, including its high cost and limited availability. Additionally, the mechanism of action of ETPTZ is not fully understood, which limits its use in some areas of research.

Future Directions

There are several future directions for research on ETPTZ, including the development of new drugs based on its structure, the study of its mechanism of action, and the exploration of its potential applications in various fields. Some potential areas of research include the use of ETPTZ in the treatment of neurodegenerative diseases, the study of its effects on the immune system, and the synthesis of novel materials based on its structure. Overall, ETPTZ is a promising compound with significant potential for scientific research and development.

Synthesis Methods

ETPTZ is synthesized by the reaction between 2-ethoxybenzaldehyde and thiosemicarbazide, followed by the reaction with ethyl acetoacetate and 3-nitrobenzaldehyde. The final product is obtained by the reaction with glacial acetic acid and sulfuric acid. This synthesis method has been optimized to produce high yields of pure ETPTZ.

Scientific Research Applications

ETPTZ has been widely studied for its potential applications in various fields, including medicine, pharmacology, and material science. In medicine, ETPTZ has shown promising results in the treatment of cancer, diabetes, and inflammation. In pharmacology, ETPTZ has been used to study the mechanism of action of various drugs and to develop new drugs with improved efficacy and safety. In material science, ETPTZ has been used to synthesize novel materials with unique properties.